Cas no 941914-84-7 (N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide)

• Product Name: N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide
• CAS No: 941914-84-7
• MF: C₁₈H₁₆FN₃O₄
• MW: 357.335747718811
• CID: 5499313
• Update Time: 2025-06-25

N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide
• N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C18H16FN3O4/c1-24-14-8-5-12(10-15(14)25-2)17-21-22-18(26-17)20-16(23)9-11-3-6-13(19)7-4-11/h3-8,10H,9H2,1-2H3,(H,20,22,23)
• InChI Key： IGEVZIBSRQYTLL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C(OC)=C2)O1)(=O)CC1=CC=C(F)C=C1

Additional information on N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide

Introduction to N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide (CAS No. 941914-84-7)

N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide, identified by its CAS number 941914-84-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of this compound features a 1,3,4-oxadiazole core, which is a five-membered heterocycle containing oxygen and nitrogen atoms. This core structure is known for its stability and its ability to interact with various biological targets. The presence of a 3,4-dimethoxyphenyl group and a 4-fluorophenyl group at specific positions on the molecule suggests that it may exhibit unique pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds based on oxadiazole scaffolds due to their potential as bioactive molecules. The 1,3,4-oxadiazole moiety has been extensively studied for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer agents. The incorporation of fluoro substituents into pharmaceutical compounds is also well-documented, as fluorine atoms can enhance metabolic stability and binding affinity.

The specific combination of substituents in N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide makes it a promising candidate for further investigation. The 3,4-dimethoxyphenyl group may contribute to the compound's solubility and bioavailability, while the 4-fluorophenyl group could influence its interaction with biological targets. These features make it an attractive molecule for drug discovery efforts.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The 1,3,4-oxadiazole core has been shown to be particularly effective in modulating various biological pathways. For instance, derivatives of this scaffold have been reported to exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. The presence of both methoxy and fluoro groups in N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide suggests that it may possess similar properties.

In addition to its structural features, the compound's potential biological activity is further supported by computational studies. Molecular modeling techniques have been used to predict the binding modes of this molecule with various biological targets. These studies suggest that N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide may interact with proteins involved in signal transduction and cell proliferation.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide. These methods include cyclization reactions and functional group transformations that are well-established in organic chemistry.

Evaluation of the compound's pharmacological properties is crucial for determining its potential as a therapeutic agent. In vitro assays have been conducted to assess its activity against various biological targets. Preliminary results indicate that N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide exhibits promising activity in certain assays. Further studies are ongoing to elucidate its mechanism of action and to explore its potential therapeutic applications.

The safety profile of any new compound is also a critical consideration during drug development. Toxicology studies have been initiated to evaluate the acute and chronic toxicity of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(4-fluorophenyl)acetamide. These studies will provide valuable information regarding its safety and will help to determine whether it is suitable for further development.

The potential applications of N-5-(3,4-dimethoxyphenyl)-1,3,4-oaxdiazol - 2 - yl - 2 - ( 4 - fluorophen yl ) acet amide strong > are numerous and varied. It may be developed into a new drug for the treatment of various diseases or used as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents.

In conclusion，N - 5 - ( 3 , 4 - dim eth oxy phen yl ) - 1 , 3 , 4 - o x adia z ol - 2 - yl - 2 - ( 4 - fluoro phen yl ) ac eta m ide ( C A S N O . 941914 -84 -7 ) is a promising compound with significant potential in the field o f pharma ceutical research . Its unique structural features ， combined with preliminary evidence o f bioactivity ， make it an attractive candidate for further investigation . As research continues ， we can expect t o gain greater insight into its pharmacological properties and therapeutic applications . p >